Cas no 440123-65-9 (2-Chloro-4-hydroxybenzoic acid hydrateDISCONTINUED SEE C366595)

• Product Name: 2-Chloro-4-hydroxybenzoic acid hydrateDISCONTINUED SEE C366595
• CAS No: 440123-65-9
• MF: C₇H₇ClO₄
• MW: 190.581081628799
• MDL: MFCD00798116
• CID: 1004805
• PubChem ID: 53395443
• Update Time: 2025-11-02

2-Chloro-4-hydroxybenzoic acid hydrateDISCONTINUED SEE C366595 Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-hydroxybenzoic acid hydrate
• C7H5ClO3.H2O
• 4-Carboxy-3-chlorophenol hydrate
• LVNLXWMDILTYQC-UHFFFAOYSA-N
• 5021AH
• 2-Chloro-4-hydroxybenzoicAcidHydrate
• TRA0047138
• AM82918
• 2-chloro-4-hydroxybenzoic acid;hydrate
• W63C849
• 2-chloro-4-hydroxy benzoic acid hydrate
• 2-chloro-4-hydroxy-benzoic acid hydrate
• SY002123
• ST2416709
• 2-Chloro-4-hydroxybenzoic ac
• 2-Chloro-4-hydroxybenzoic acid hydrateDISCONTINUED SEE C366595

• MDL： MFCD00798116
• Inchi： 1S/C7H5ClO3.H2O/c8-6-3-4(9)1-2-5(6)7(10)11;/h1-3,9H,(H,10,11);1H2
• InChI Key： LVNLXWMDILTYQC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)O)O.O

Computed Properties

• Exact Mass: 190.00300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 58.5

Experimental Properties

• PSA: 66.76000
• LogP: 1.67950

Additional information on 2-Chloro-4-hydroxybenzoic acid hydrateDISCONTINUED SEE C366595

Research Briefing on 2-Chloro-4-hydroxybenzoic Acid Hydrate (CAS: 440123-65-9) and Its Discontinuation (C366595)

In recent years, the chemical and pharmaceutical industries have seen significant advancements in the development and application of specialized organic compounds. Among these, 2-Chloro-4-hydroxybenzoic acid hydrate (CAS: 440123-65-9) has been a compound of interest due to its potential applications in medicinal chemistry and drug synthesis. However, recent updates indicate that this product has been discontinued and replaced under the reference C366595. This briefing aims to provide an overview of the latest research findings related to this compound, its properties, and the implications of its discontinuation.

2-Chloro-4-hydroxybenzoic acid hydrate is a derivative of hydroxybenzoic acid, which is known for its role as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. The compound's unique structural features, including the chloro and hydroxy substituents, make it a valuable building block in organic synthesis. Recent studies have explored its potential as a precursor in the development of antimicrobial agents and anti-inflammatory drugs. However, the discontinuation of this product suggests a shift in the availability or regulatory status of the compound, prompting researchers to seek alternatives.

One of the key areas of research involving 2-Chloro-4-hydroxybenzoic acid hydrate has been its role in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of small-molecule inhibitors targeting bacterial enzymes. The researchers demonstrated that derivatives of this compound exhibited moderate inhibitory activity against certain strains of Gram-positive bacteria, suggesting its potential as a scaffold for further optimization. Despite these promising findings, the discontinuation of the compound may necessitate the exploration of structurally similar alternatives.

The discontinuation of 2-Chloro-4-hydroxybenzoic acid hydrate (referenced as C366595) raises important questions about the reasons behind this decision. Industry reports suggest that factors such as regulatory challenges, supply chain issues, or the emergence of more efficient synthetic routes may have contributed to its discontinuation. Researchers and manufacturers are now encouraged to explore alternative compounds, such as 4-hydroxybenzoic acid derivatives or other chloro-substituted aromatic acids, to fulfill similar roles in drug development and chemical synthesis.

In conclusion, while 2-Chloro-4-hydroxybenzoic acid hydrate (CAS: 440123-65-9) has demonstrated potential in various applications, its discontinuation marks a significant shift in the landscape of chemical intermediates. The research community must adapt by identifying and validating alternative compounds that can replicate or surpass its utility. Future studies should focus on the synthesis and evaluation of these alternatives to ensure continuity in pharmaceutical and chemical research. This briefing underscores the importance of staying informed about changes in the availability of key chemical entities and their implications for ongoing and future research endeavors.